2-({3-[(2H-1,3-benzodioxol-5-yl)methyl]-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(3,4-dimethoxyphenyl)acetamide

• IUPAC Name: 2-[3-(1,3-benzodioxol-5-ylmethyl)-4-oxothieno[3,2-d]pyrimidin-2-yl]sulfanyl-N-(3,4-dimethoxyphenyl)acetamide
• InChI: InChI=1S/C24H21N3O6S2/c1-30-17-6-4-15(10-19(17)31-2)25-21(28)12-35-24-26-16-7-8-34-22(16)23(29)27(24)11-14-3-5-18-20(9-14)33-13-32-18/h3-10H,11-13H2,1-2H3,(H,25,28)
• InChI Key: MKCAUEROTFFCJU-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)NC(=O)CSC2=NC3=C(C(=O)N2CC4=CC5=C(C=C4)OCO5)SC=C3)OC
• Molecular Formula: C24H21N3O6S2
• Molecular Weight: 511.6 g/mol

Description

2-({3-[(2H-1,3-benzodioxol-5-yl)methyl]-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(3,4-dimethoxyphenyl)acetamide is a useful research compound. Its molecular formula is C24H21N3O6S2 and its molecular weight is 511.57. The purity is usually 95%.
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Scientific Research Applications

Structural Analysis and Conformation

Research on similar thieno[3,2-d]pyrimidine derivatives, such as those studied by Subasri et al. (2016, 2017), provides insight into the crystal structures of acetamides showing a folded conformation around the methylene C atom of the thioacetamide bridge. This structural analysis helps understand the molecular conformation, essential for drug design and discovery processes. These studies highlight the importance of intramolecular hydrogen bonding in stabilizing the molecule's folded conformation, a key aspect in designing compounds with desired biological activities (Subasri et al., 2016) (Subasri et al., 2017).

Antitumor Activity

The design and synthesis of thieno[3,2-d]pyrimidine derivatives have been extensively explored for their antitumor properties. Hafez and El-Gazzar (2017) synthesized novel 4-substituted thieno[3,2-d]pyrimidine and thienotriazolopyrimidine derivatives, showing potent anticancer activity comparable to doxorubicin against various human cancer cell lines, including breast, cervical, and colonic carcinoma. This study illustrates the potential of thieno[3,2-d]pyrimidine scaffolds in developing new antitumor agents (Hafez & El-Gazzar, 2017).

Inhibitor Properties

Compounds structurally related to 2-({3-[(2H-1,3-benzodioxol-5-yl)methyl]-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(3,4-dimethoxyphenyl)acetamide have been investigated for their roles as inhibitors of key biological enzymes. Gangjee et al. (1996, 1997) synthesized 2-amino-4-oxo-5-substituted-pyrrolo[2,3-d]pyrimidines as nonclassical antifolate inhibitors of thymidylate synthase, showcasing their potential as antitumor and antibacterial agents. These studies demonstrate the compound's utility in inhibiting thymidylate synthase, a critical enzyme in the folate pathway, which is a target for cancer therapy (Gangjee et al., 1996) (Gangjee et al., 1997).